Cas no 12161-08-9 (Zirconyl Hydroxide)

• Product Name: Zirconyl Hydroxide
• CAS No: 12161-08-9
• MF: H₂O₃Zr
• MW: 141.238079547882
• CID: 146593
• PubChem ID: 6391401
• Update Time: 2025-06-07

Zirconyl Hydroxide Chemical and Physical Properties

Names and Identifiers

• Zirconium hydroxideoxide (Zr(OH)2O)
• Zirconyl hydroxide
• Zr(OH)2O
• Q4161305
• 12161-08-9
• Zirconyl Hydroxide

• Inchi： 1S/2H2O.O.Zr/h2*1H2;;/q;;;+2/p-2
• InChI Key： LWOSHKSQGMBYCN-UHFFFAOYSA-L
• SMILES： [Zr](=O)(O)O

Computed Properties

• Exact Mass: 139.905093g/mol
• Monoisotopic Mass: 139.905093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: -0.47240

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal oxides

Additional information on Zirconyl Hydroxide

Introduction to Zirconyl Hydroxide (CAS No. 12161-08-9)

Zirconyl Hydroxide, a compound with the chemical formula Zr(OH)₄, is a white crystalline powder that has garnered significant attention in various scientific and industrial applications. This inorganic compound, identified by its CAS number 12161-08-9, is primarily known for its role as a precursor in the synthesis of zirconium-based materials and its utility in catalysis, water treatment, and as a component in ceramic and polymer composites. The unique properties of Zirconyl Hydroxide stem from its amphoteric nature, which allows it to act as both an acid and a base, making it a versatile material in chemical processes.

The production of Zirconyl Hydroxide typically involves the hydrolysis of zirconium salts, such as zirconium chloride or zirconium nitrate, in an aqueous medium. The reaction conditions, including temperature, pH, and the presence of specific catalysts, can significantly influence the morphology and properties of the resulting product. Recent advancements in synthetic methodologies have enabled the production of Zirconyl Hydroxide with tailored nanostructures, such as nanoparticles and nanorods, which exhibit enhanced surface area and reactivity compared to their bulk counterparts.

In the realm of catalysis, Zirconyl Hydroxide has been widely studied for its potential as a heterogeneous catalyst or catalyst support. Its high surface area and ability to adsorb various substrates make it an attractive candidate for applications in organic synthesis, polymerization reactions, and environmental remediation. For instance, researchers have demonstrated the efficacy of Zirconyl Hydroxide-based catalysts in the oxidation of alcohols to aldehydes and ketones under mild conditions. Additionally, its use as a support for transition metals has shown promise in enhancing the efficiency of hydrogenation reactions.

The application of Zirconyl Hydroxide in water treatment is another area where significant progress has been made. Due to its ability to bind with heavy metals and organic pollutants, it serves as an effective adsorbent for purifying contaminated water sources. Studies have highlighted its potential in removing contaminants such as lead, cadmium, and arsenic from industrial wastewater. Moreover, the development of nanostructured Zirconyl Hydroxide has further improved its adsorption capacity and reduced the required treatment time.

Beyond catalysis and water treatment, Zirconyl Hydroxide finds utility in the manufacturing of advanced materials. Its incorporation into polymers enhances their mechanical strength and thermal stability, making them suitable for high-performance applications. In ceramic formulations, it acts as a sintering aid, promoting densification and improving the mechanical properties of the final product. The ability to control the particle size and morphology of Zirconyl Hydroxide allows for fine-tuning these properties according to specific requirements.

The biomedical field has also explored the potential of Zirconyl Hydroxide. Its biocompatibility and non-toxicity make it a suitable candidate for use in drug delivery systems and as a scaffold for tissue engineering applications. Research has shown that functionalized nanoparticles of Zirconyl Hydroxide can be used to encapsulate therapeutic agents and release them in a controlled manner at target sites within the body. Additionally, its interaction with biological molecules has been studied for potential applications in diagnostic imaging.

The latest research on Zirconyl Hydroxide continues to uncover new possibilities across multiple disciplines. Innovations in synthetic chemistry have led to the development of novel derivatives with enhanced functionalities. For example, surface-modified Zirconyl Hydroxide particles have been engineered to exhibit specific properties such as magnetic responsiveness or targeted drug release capabilities. These advancements hold promise for future applications in areas ranging from smart materials to personalized medicine.

In conclusion, Zirconyl Hydroxide (CAS No. 12161-08-9) is a multifaceted compound with diverse applications that span catalysis, environmental science, materials engineering, and biomedicine. Its unique chemical properties and tunable characteristics make it an invaluable material for addressing contemporary challenges across various industries. As research progresses, we can expect even more innovative uses for this remarkable compound.